N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-iodo-2-pyridinamine

• IUPAC Name: 4-(4-fluorophenyl)-N-(5-iodopyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H9FIN3S/c15-10-3-1-9(2-4-10)12-8-20-14(18-12)19-13-6-5-11(16)7-17-13/h1-8H,(H,17,18,19)
• InChI Key: MJHIAZFYYHMWRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC3=NC=C(C=C3)I)F
• Molecular Formula: C14H9FIN3S
• DSSTOX Substance ID: DTXSID801201102
• Molecular Weight: 397.21 g/mol
• CAS RN: 338748-98-4

Description

“N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-iodo-2-pyridinamine” is a complex organic compound that contains several functional groups. It has a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms. It also contains a fluorophenyl group, an iodo group, and a pyridinamine group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired route of synthesis and the available starting materials. Thiazoles can be synthesized through the Hantzsch thiazole synthesis or by the reaction of alpha-haloketones with thioamides.

Molecular Structure Analysis

The thiazole ring in the compound is a heterocyclic ring, meaning it contains atoms of at least two different elements. Thiazoles are aromatic, meaning they have a ring of resonance bonds that provides stability. The fluorophenyl, iodo, and pyridinamine groups all contribute to the polarity of the molecule, which can affect its reactivity and interactions with other molecules.

Scientific Research Applications

Pharmacophore Design and Kinase Inhibition

Synthetic compounds with tri- and tetra-substituted imidazole scaffolds, akin to the structure of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-iodo-2-pyridinamine, have been identified as selective inhibitors of p38 mitogen-activated protein (MAP) kinase. These compounds are instrumental in preventing proinflammatory cytokine release, highlighting the role of such molecules in designing pharmacophores for kinase inhibition (Scior et al., 2011).

Optoelectronic Materials

Quinazolines and pyrimidines, sharing a common heterocyclic framework with the compound of interest, have been extensively researched for their application in electronic devices, luminescent elements, and photoelectric conversion elements. The integration of quinazoline and pyrimidine fragments into π-extended conjugated systems has proven valuable for creating novel optoelectronic materials (Lipunova et al., 2018).

Optical Sensors

Pyrimidine derivatives, closely related to the query compound, serve as excellent materials for optical sensors due to their ability to form coordination and hydrogen bonds. These materials have a wide range of applications in biological and medicinal fields, underscoring their importance as exquisite sensing probes (Jindal & Kaur, 2021).

Organic Synthesis and Catalysis

Heterocyclic N-oxide derivatives, including those synthesized from pyridine and indazole, are known for their versatility as synthetic intermediates in organic chemistry. These compounds play a crucial role in the design of catalysts, asymmetric synthesis, and medicinal applications, showcasing the diverse utility of heterocyclic compounds in scientific research (Li et al., 2019).

Future Directions

Thiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of “N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-iodo-2-pyridinamine” in various applications, such as medicine or materials science.

Mechanism of Action

Mode of Action

It is known that the thiazole ring structure, which is present in this compound, is a common feature in many bioactive molecules and drugs . Thiazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .